Cas no 91314-04-4 (6,7-Dimethyl-3,8-dihydro-[1,2,4]triazino[6,5-d]triazin-4-one)
![6,7-Dimethyl-3,8-dihydro-[1,2,4]triazino[6,5-d]triazin-4-one structure](https://www.kuujia.com/scimg/cas/91314-04-4x500.png)
91314-04-4 structure
Product name:6,7-Dimethyl-3,8-dihydro-[1,2,4]triazino[6,5-d]triazin-4-one
6,7-Dimethyl-3,8-dihydro-[1,2,4]triazino[6,5-d]triazin-4-one Chemical and Physical Properties
Names and Identifiers
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- DTXSID10326268
- NSC526120
- NSC-526120
- 91314-04-4
- 6,7-Dimethyl-3,8-dihydro-[1,2,4]triazino[6,5-d]triazin-4-one
-
- Inchi: InChI=1S/C6H8N6O/c1-3-7-4-5(10-12(3)2)8-11-9-6(4)13/h1-2H3,(H2,8,9,10,13)
- InChI Key: WDULNZUPTAVZNF-UHFFFAOYSA-N
- SMILES: CC1=NC2=C(NN1C)N=NNC2=O
Computed Properties
- Exact Mass: 180.076
- Monoisotopic Mass: 180.076
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.4Ų
- XLogP3: 1.1
Experimental Properties
- Density: 1.76
- Boiling Point: 255.9°C at 760 mmHg
- Flash Point: 108.5°C
- Refractive Index: 1.83
6,7-Dimethyl-3,8-dihydro-[1,2,4]triazino[6,5-d]triazin-4-one Related Literature
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Chiharu Ozakai,Kei Kitamura,Mitsuyo Horikawa,To-sho Hoshiyama,Akari Imamura,Tatsuro Yoneyama,Akemi Umeyama,Masaaki Noji,Tetsuto Tsunoda,Hiroto Kaku New J. Chem., 2022,46, 2600-2604
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M. Kubus,K. Levin,S. Kroeker,D. Enseling,T. Jüstel,H.-J. Meyer Dalton Trans., 2015,44, 2819-2826
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Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
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Jiayun Hu,Manuka Ghosh,Marvin J. Miller Anal. Methods, 2019,11, 296-302
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Sihua Qian,Hengwei Lin RSC Adv., 2016,6, 7902-7907
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